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Compound of Interest

Compound Name:
Ethyl 2-

methylcyclohexanecarboxylate

Cat. No.: B8740807

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethyl 2-
methylcyclohexanecarboxylate, a key aliphatic ester with applications in organic synthesis

and potential relevance in drug development. This document details its chemical properties,

synthesis, and spectroscopic characterization.

Chemical Properties and Data
Ethyl 2-methylcyclohexanecarboxylate is a saturated alicyclic ester. Its structure consists of

a cyclohexane ring substituted with a methyl group at the 2-position and an ethoxycarbonyl

group at the 1-position. The presence of two stereocenters at positions 1 and 2 gives rise to

diastereomers (cis and trans isomers).

Table 1: Physical and Chemical Properties of Ethyl 2-Methylcyclohexanecarboxylate
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Property Value Source

Molecular Formula C₁₀H₁₈O₂ PubChem[1]

Molecular Weight 170.25 g/mol PubChem[1]

IUPAC Name
ethyl 2-methylcyclohexane-1-

carboxylate
PubChem[1]

Canonical SMILES CCOC(=O)C1CCCCC1C PubChem[1]

InChIKey
HBJZBPQYTLKQBY-

UHFFFAOYSA-N
PubChem[1]

Boiling Point Not available ChemSynthesis[2]

Density Not available ChemSynthesis[2]

Refractive Index Not available ChemSynthesis[2]

Synthesis of Ethyl 2-Methylcyclohexanecarboxylate
The primary method for the synthesis of ethyl 2-methylcyclohexanecarboxylate is the

Fischer esterification of 2-methylcyclohexanecarboxylic acid with ethanol in the presence of an

acid catalyst.

Experimental Protocol: Fischer Esterification
This protocol is adapted from established procedures for Fischer esterification.

Materials:

2-Methylcyclohexanecarboxylic acid

Anhydrous ethanol

Concentrated sulfuric acid (or other suitable acid catalyst)

Diethyl ether (or other suitable extraction solvent)

Saturated sodium bicarbonate solution
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Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle with magnetic stirrer

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: In a dry round-bottom flask, dissolve 2-methylcyclohexanecarboxylic acid

(1.0 eq) in an excess of anhydrous ethanol (10-20 eq).

Catalyst Addition: With stirring, carefully add a catalytic amount of concentrated sulfuric acid

(0.1-0.2 eq).

Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux for 4-8 hours. The

reaction progress can be monitored by thin-layer chromatography (TLC).

Work-up: After cooling to room temperature, the excess ethanol is removed under reduced

pressure. The residue is diluted with diethyl ether and washed sequentially with water,

saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,

filtered, and the solvent is removed using a rotary evaporator.

Purification: The crude product can be purified by vacuum distillation to yield pure ethyl 2-
methylcyclohexanecarboxylate.
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Spectroscopic Characterization
While specific spectral data for ethyl 2-methylcyclohexanecarboxylate is not readily

available in the searched literature, the following tables provide expected ranges and data for

the closely related and structurally similar compound, ethyl cyclohexanecarboxylate, for

comparative purposes.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 2: Comparative ¹H NMR Data (CDCl₃, TMS at 0.00 ppm)

Chemical Shift (ppm)
Assignment (Ethyl
Cyclohexanecarboxylate)

Expected Assignment
(Ethyl 2-
Methylcyclohexanecarbox
ylate)

4.12 (q, 2H) -OCH₂CH₃ Quartet, ~4.1 ppm

2.30 (tt, 1H) -CH-C=O Multiplet, ~2.2-2.4 ppm

1.18 - 1.95 (m, 10H) Cyclohexyl -CH₂- Multiplets, ~1.0-2.0 ppm

1.25 (t, 3H) -OCH₂CH₃ Triplet, ~1.2 ppm

Not Applicable -CH-CH₃ Doublet, ~0.9-1.1 ppm

Table 3: Comparative ¹³C NMR Data (CDCl₃ at 77.16 ppm)
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Chemical Shift (ppm)
Assignment (Ethyl
Cyclohexanecarboxylate)

Expected Assignment
(Ethyl 2-
Methylcyclohexanecarbox
ylate)

~176 C=O ~175-177

~60 -OCH₂CH₃ ~60

~43 -CH-C=O ~45-50

~29 Cyclohexyl C2/C6 Shifted by methyl substitution

~26 Cyclohexyl C4 ~25-30

~25 Cyclohexyl C3/C5 Shifted by methyl substitution

14.3 -OCH₂CH₃ ~14

Not Applicable -CH-CH₃ ~15-20

Infrared (IR) Spectroscopy
Table 4: Comparative IR Spectroscopy Data

Wavenumber (cm⁻¹)
Assignment (Ethyl
Cyclohexanecarboxylate)

Expected Assignment
(Ethyl 2-
Methylcyclohexanecarbox
ylate)

2930, 2856 C-H (sp³) stretch Strong, ~2850-2960

1736 C=O (ester) stretch Strong, ~1735

1170 C-O stretch Strong, ~1170-1250

Mass Spectrometry (MS)
The mass spectrum of ethyl 2-methylcyclohexanecarboxylate is expected to show a

molecular ion peak (M⁺) at m/z = 170. Key fragmentation patterns would likely involve the loss
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of the ethoxy group (-OCH₂CH₃, m/z = 45) and the ethyl group (-CH₂CH₃, m/z = 29), as well as

fragmentation of the cyclohexane ring.

Signaling Pathways and Logical Relationships
Currently, there is no specific information available in the reviewed literature regarding the

involvement of ethyl 2-methylcyclohexanecarboxylate in biological signaling pathways.

Synthesis Workflow
The synthesis of ethyl 2-methylcyclohexanecarboxylate follows a standard and well-

established chemical transformation.

2-Methylcyclohexanecarboxylic Acid

Fischer EsterificationEthanol

Acid Catalyst (e.g., H₂SO₄)

Crude Ethyl
2-Methylcyclohexanecarboxylate Purification (Vacuum Distillation) Pure Ethyl

2-Methylcyclohexanecarboxylate

Click to download full resolution via product page

Caption: Synthesis workflow for ethyl 2-methylcyclohexanecarboxylate.

Fischer Esterification Mechanism
The Fischer esterification is a reversible acid-catalyzed nucleophilic acyl substitution reaction.
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Fischer Esterification Mechanism

1. Protonation of Carbonyl Oxygen 2. Nucleophilic Attack by Ethanol
Forms tetrahedral intermediate

3. Proton Transfer 4. Elimination of Water
Creates good leaving group

5. Deprotonation Ester Product
Regenerates acid catalyst

Click to download full resolution via product page

Caption: Mechanism of the Fischer esterification reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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